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Compound of Interest |

Methyl 4-bromo-2-fluoro-5-
Compound Name:
methoxybenzoate
CAS No.: 1427360-09-5
Cat. No.: B1459598
. J

Halogenated benzoic acid derivatives are a cornerstone of modern medicinal chemistry. The
incorporation of halogen atoms, particularly fluorine and bromine, into a phenyl ring can
profoundly influence a molecule's physicochemical properties. These substitutions can
modulate lipophilicity, metabolic stability, binding affinity to biological targets, and
pharmacokinetic profiles. The presence of a methoxy group further adds to the electronic and
steric diversity of these compounds, making them versatile scaffolds for the synthesis of

complex molecular architectures.

While direct commercial sources for Methyl 4-bromo-2-fluoro-5-methoxybenzoate are not
readily found, a number of its isomers are available and serve similar roles in synthetic
chemistry. This guide will focus on these analogs to provide a relevant and practical resource.

Physicochemical Properties and Supplier
Information

The properties and availability of key isomers of bromo-fluoro-methoxy-substituted methyl
benzoates are summarized below. It is important to note that pricing is subject to change and
depends on the supplier, purity, and quantity.
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Molecular Representat Indicative
Compound CAS Molecular . . .
Weight ( ive Price (USD
Name Number Formula .
g/mol ) Supplier(s) per gram)
Methyl 4-
bromo-2- Sigma- ~$17.80 (for
139102-34-4 C9H9BrO3 245.07 ]
methoxybenz Aldrich[1] 109)[1]
oate
Methyl 5-
bromo-2-
BLD Inquire for
fluoro-4- 949465-86-5 C9H8BrFO3 263.06 o
Pharm[2] pricing
methoxybenz
oate
Methyl 4-
bromo-2-
1427415-25- J&K Inquire for
fluoro-6- C9H8BrFO3 263.06 S o
5 Scientific[3] pricing
methoxybenz
oate
Methyl 2-
bromo-4- ) )
1007455-22- Sigma- Inquire for
fluoro-5- C9H8BrFO3 263.06 . o
2 Aldrich[4] pricing
methoxybenz
oate
4-Bromo-2-
fluoro-5- N Inquire for
Not specified C8H5BrFNO 230.03 Smolecule[5] o
methoxybenz pricing
onitrile

Synthesis of Substituted Benzoates

The synthesis of these halogenated benzoates typically involves multi-step sequences starting
from commercially available precursors. The choice of synthetic route is often dictated by the
desired substitution pattern on the aromatic ring.

General Synthesis Workflow
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A common strategy for synthesizing compounds like Methyl 4-bromo-2-fluorobenzoate involves
the esterification of the corresponding carboxylic acid.
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Caption: General workflow for the synthesis of Methyl 4-bromo-2-fluorobenzoate.

Detailed Experimental Protocol: Synthesis of Methyl 4-
bromo-2-fluorobenzoate

This protocol describes the esterification of 4-bromo-2-fluorobenzoic acid, a common precursor.

Materials:

4-bromo-2-fluorobenzoic acid

» Methanol (reagent grade)

e Thionyl chloride

o Ethyl acetate

e Saturated aqueous sodium bicarbonate solution

e Brine

¢ Anhydrous sodium sulfate

¢ Round-bottom flask

e Magnetic stirrer
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e |ce bath
e Rotary evaporator
Procedure:

e To a stirred solution of 4-bromo-2-fluorobenzoic acid (1.0 eq.) in methanol, slowly add thionyl
chloride (2.0 eqg.) at 0 °C.

 Allow the reaction mixture to warm to room temperature and continue stirring for 12 hours.
e Monitor the reaction progress using Thin Layer Chromatography (TLC).

e Upon completion, remove the methanol under reduced pressure.

 Dilute the residue with ethyl acetate.

o Wash the organic layer sequentially with saturated agueous sodium bicarbonate solution,
deionized water, and brine.

o Dry the organic layer over anhydrous sodium sulfate.
o Concentrate the solution under reduced pressure to yield the crude product.

o Purify the product by column chromatography if necessary to obtain pure methyl 4-bromo-2-
fluorobenzoate.[6]

Applications in Drug Discovery and Medicinal
Chemistry

Substituted benzoates are pivotal intermediates in the synthesis of a wide array of
pharmacologically active molecules. The specific substitution pattern of bromine, fluorine, and
methoxy groups can be strategically utilized to target various biological pathways.

Role as a Key Building Block

These compounds serve as versatile building blocks in cross-coupling reactions, such as
Suzuki-Miyaura and Buchwald-Hartwig aminations, to construct more complex molecular
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frameworks.[5][7] For instance, 4-Bromo-2-fluorobenzoic acid is a key starting material for the
synthesis of Enzalutamide, a non-steroidal antiandrogen used in the treatment of prostate
cancer.[7]
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Caption: Role of substituted benzoates in a typical drug discovery pipeline.

Potential Biological Activity
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Research on related structures suggests that compounds like Methyl 4-bromo-2-fluorobenzoate
could exhibit a range of biological activities. For example, halogenated benzoate derivatives
have been investigated for their antimicrobial and anticancer properties.[8] Molecular docking
studies on Methyl 4-bromo-2-fluorobenzoate have suggested its potential as an antifungal
agent.[8] The unique electronic properties conferred by the fluorine and bromine atoms can
enhance interactions with biological targets.

Safety and Handling

As with all laboratory chemicals, proper safety precautions must be observed when handling
Methyl 4-bromo-2-fluoro-5-methoxybenzoate and its isomers.

o General Handling: Use in a well-ventilated area, preferably in a fume hood. Wear appropriate
personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.

o Health Hazards: These compounds may cause skin, eye, and respiratory irritation.[9] Some
related compounds are harmful if swallowed, in contact with skin, or if inhaled.[10]

o First Aid Measures:

o Skin Contact: Immediately wash with plenty of soap and water.[9]

o Eye Contact: Rinse cautiously with water for several minutes.[9]

o Inhalation: Move the person to fresh air.[9]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention.[11]
o Storage: Store in a tightly closed container in a dry and well-ventilated place.

Always consult the Safety Data Sheet (SDS) provided by the supplier for specific handling and
safety information.[9][11]

Conclusion

Methyl 4-bromo-2-fluoro-5-methoxybenzoate and its isomers represent a class of highly
valuable and versatile intermediates in organic synthesis, particularly within the realm of drug
discovery. Their unique substitution patterns provide a powerful tool for medicinal chemists to
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fine-tune the properties of lead compounds. While the exact target compound of this guide may
require custom synthesis, the availability of its structural isomers offers a wealth of
opportunities for researchers to advance their projects. A thorough understanding of their
synthesis, reactivity, and handling is crucial for leveraging their full potential in the development
of novel therapeutics and materials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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